Cas no 4385-79-9 (Pyridine, 4-(4-methoxyphenyl)-2-methyl-)

• Product Name: Pyridine, 4-(4-methoxyphenyl)-2-methyl-
• CAS No: 4385-79-9
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 3987283
• PubChem ID: 23371780
• Update Time: 2025-11-06

Pyridine, 4-(4-methoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(4-methoxyphenyl)-2-methyl-
• SCHEMBL4084384
• 4-(4-methoxyphenyl)-2-methylpyridine
• BDBM50583712
• pyridine,4-(4-methoxyphenyl)-2-methyl-
• CHEMBL5094650
• WREPVAUXOVTNGB-UHFFFAOYSA-N
• 4385-79-9

• Inchi： 1S/C13H13NO/c1-10-9-12(7-8-14-10)11-3-5-13(15-2)6-4-11/h3-9H,1-2H3
• InChI Key： WREPVAUXOVTNGB-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(C2=CC=C(OC)C=C2)=C1

Computed Properties

• Exact Mass: 199.099714038Da
• Monoisotopic Mass: 199.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 4-(4-methoxyphenyl)-2-methyl-

Pyridine, 4-(4-methoxyphenyl)-2-methyl- (CAS No. 4385-79-9): A Comprehensive Overview

Pyridine, 4-(4-methoxyphenyl)-2-methyl-, identified by its Chemical Abstracts Service (CAS) number 4385-79-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic amine derivative has garnered attention due to its versatile structural framework and potential applications in drug development and material science. The compound's unique combination of a pyridine ring, a methyl group at the 2-position, and a 4-methoxyphenyl substituent at the 4-position makes it a valuable scaffold for synthesizing various bioactive molecules.

The< strong>pyridine core is a fundamental structural motif in many pharmacologically active agents, contributing to their binding affinity and metabolic stability. The presence of the< strong>4-methoxyphenyl group introduces additional functional diversity, enabling further chemical modifications that can fine-tune the compound's biological properties. This compound has been explored in several research avenues, particularly in the synthesis of central nervous system (CNS) drugs, where its structural features are conducive to interactions with neurological targets.

In recent years, there has been a surge in interest regarding the development of novel therapeutic agents targeting neurological disorders. The< strong>4-(4-methoxyphenyl)-2-methylpyridine scaffold has been investigated for its potential role in modulating neurotransmitter systems. Studies have suggested that derivatives of this compound may exhibit properties that are beneficial in the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The methoxy group on the phenyl ring enhances lipophilicity, which can improve blood-brain barrier penetration—a crucial factor for CNS drug efficacy.

The< strong>2-methyl substituent on the pyridine ring contributes to steric hindrance and can influence the compound's pharmacokinetic profile. This feature is particularly important in drug design, as it can prevent unwanted interactions with off-target receptors, thereby increasing selectivity. Researchers have leveraged this structural attribute to develop compounds with improved safety profiles and reduced side effects.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify< strong>Pyridine, 4-(4-methoxyphenyl)-2-methyl--based molecules that exhibit high affinity for specific biological targets. These computational approaches have accelerated the discovery process by predicting binding modes and interaction energies with high accuracy.

The synthesis of< strong>Pyridine, 4-(4-methoxyphenyl)-2-methyl--derived compounds often involves multi-step organic reactions, including condensation, alkylation, and functional group transformations. The availability of efficient synthetic routes is crucial for both academic research and industrial applications. Recent methodologies have focused on greener chemistry principles, employing catalytic systems that minimize waste and energy consumption while maintaining high yields.

In addition to its pharmaceutical applications, this compound has shown promise in material science. The unique electronic properties of the< strong>pyridine-based structure make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The methoxy and phenyl groups contribute to tunable optoelectronic characteristics, allowing for the design of materials with specific functionalities.

The< strong>CAS No. 4385-79-9 identifier ensures unambiguous recognition of this compound in scientific literature and commercial databases. This standardized nomenclature facilitates accurate referencing and retrieval of information related to its properties, synthesis methods, and applications. Researchers relying on this compound benefit from the extensive body of knowledge associated with its CAS registry number.

Ongoing research continues to uncover new possibilities for< strong>Pyridine, 4-(4-methoxyphenyl)-2-methyl-. Innovations in synthetic chemistry and drug discovery methodologies are expected to expand its utility further. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible benefits for society.

In conclusion, Pyridine, 4-(4-methoxyphenyl)-2-methyl-, with its CAS number 4385-79-9, represents a compelling example of how structural diversity can be leveraged to develop novel compounds with significant therapeutic potential. Its role in pharmaceutical research underscores the importance of continued exploration in organic chemistry and medicinal sciences.